6-Benzyl-2,6-diazaspiro[3.4]octane

• IUPAC Name: 6-benzyl-2,6-diazaspiro[3.4]octane
• InChI: InChI=1S/C13H18N2/c1-2-4-12(5-3-1)8-15-7-6-13(11-15)9-14-10-13/h1-5,14H,6-11H2
• InChI Key: FEEPYEXHXJWMAX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12CNC2)CC3=CC=CC=C3
• Molecular Formula: C13H18N2
• DSSTOX Substance ID: DTXSID10568308
• Molecular Weight: 202.30 g/mol
• CAS RN: 135380-28-8

Description

6-Benzyl-2,6-diazaspiro[3.4]octane is a highly versatile molecule with a range of potential applications in scientific research. It is a unique spirocyclic compound, containing both a benzyl group and a diazaspiro ring. This molecule has a wide range of properties and can be synthesized in a variety of ways. It is an important tool for scientists, as it can be used to study the effects of various compounds on the human body. In

Scientific Research Applications

Synthesis and Structural Analysis

• 6-Benzyl-2,6-diazaspiro[3.4]octane has been synthesized through a (3+2) cycloaddition process. This method yields the compound effectively in multi-gram quantities, highlighting its potential in the design and synthesis of drug surrogates (Wang et al., 2015).

Chemical Properties and Derivatives 2. The compound, along with its derivatives, has been obtained via stereospecific [3+2] 1,3-cycloaddition. These derivatives show different conformations, affecting the positioning of substituents (Chiaroni et al., 2000).

Inhibition Studies 3. Derivatives of this compound have been evaluated for their inhibition properties in mild steel corrosion. These studies utilize electrochemical techniques and quantum chemistry simulations to understand the effectiveness of these compounds as corrosion inhibitors (Chafiq et al., 2020).

Medicinal Chemistry Applications 4. A novel series containing the diazaspiro[3.4]octane structure has been identified as active against various stages of the human malaria parasite, Plasmodium falciparum. These findings suggest potential applications in antimalarial drug development (Le Manach et al., 2021).

Antitubercular Properties 5. Certain derivatives of this compound have shown potent antitubercular properties. This includes a lead compound with a minimal inhibitory concentration of 0.016 μg/mL against Mycobacterium tuberculosis (Lukin et al., 2023).

Safety and Hazards

Safety data for “6-Benzyl-2,6-diazaspiro[3.4]octane” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Mechanism of Action

Target of Action

It is part of a chemotype that has been found to have potent antitubercular activity , suggesting that it may target components of the Mycobacterium tuberculosis bacterium.

Mode of Action

It is known that nitrofuran carboxamide chemotypes, which this compound is a part of, undergo reduction with the bacterial enzyme machinery and generate reactive intermediates that are lethal to the bacterium itself .

Biochemical Pathways

Given its potential antitubercular activity, it is likely that it interferes with essential biochemical pathways in mycobacterium tuberculosis .

Result of Action

Compounds of a similar nitrofuran carboxamide chemotype have shown potent antitubercular activity, displaying a minimal inhibitory concentration of 0016 μg/mL .

Q & A

Q1: What is the significance of synthesizing 6-benzyl-2,6-diazaspiro[3.4]octane?

A1: The research article highlights the importance of exploring new chemical entities that can act as surrogates for common drug modules like piperazine and morpholine []. this compound is synthesized as a potential substitute for piperazine. This could be valuable in medicinal chemistry for several reasons:

Q2: How is this compound synthesized?

A2: The article describes an improved synthesis of this compound using a [3+2] cycloaddition reaction []. This method enables the production of multi-gram quantities of the compound with relatively high yields, making it more accessible for further research and development.